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Compound of Interest

Compound Name: 11-Methylforsythide

Cat. No.: B13440936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
11-Methylforsythide is a naturally occurring iridoid glycoside first isolated from the leaves of

Forsythia europaea. This technical guide provides a comprehensive overview of its chemical

properties, and available information regarding its natural occurrence. While specific biological

activity and detailed experimental protocols for its synthesis remain to be extensively

documented in publicly accessible literature, this guide furnishes the foundational chemical

data and structural information crucial for further research and development.

Chemical and Physical Properties
11-Methylforsythide is classified as a monosaccharide glycoside. Its fundamental chemical

and physical properties are summarized in the table below, derived from available chemical

database information. These predicted values offer a baseline for experimental design and

characterization.
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Property Value Source

CAS Number 159598-00-2 BOC Sciences

Molecular Formula C₁₇H₂₄O₁₁ BOC Sciences

Molecular Weight 404.37 g/mol BOC Sciences

Predicted Boiling Point 662.7 ± 55.0 °C BOC Sciences

Predicted Density 1.57 ± 0.1 g/cm³ BOC Sciences

InChI

InChI=1S/C17H24O11/c1-25-

15(24)8-5-26-16(10-6(8)2-3-

7(10)14(22)23)28-17-

13(21)12(20)11(19)9(4-18)27-

17/h5-7,9-13,16-21H,2-

4H2,1H3,

(H,22,23)/t6-,7+,9-,10+,11-,12

+,13-,16+,17+/m1/s1

BOC Sciences

SMILES

COC(=O)C1=COC(C2C1CCC

2C(=O)O)OC3C(C(C(C(O3)C

O)O)O)O

BOC Sciences

Structure and Stereochemistry
The chemical structure of 11-Methylforsythide is defined by its SMILES and InChI notations. A

2D representation of the molecule is provided below. The stereochemistry is crucial for its

biological function and is partially defined in the InChI string with the layers

/t6-,7+,9-,10+,11-,12+,13-,16+,17+/m1/s1.

Caption: 2D Chemical Structure of 11-Methylforsythide.

Natural Occurrence and Isolation
11-Methylforsythide is a natural product found in the plant species Forsythia europaea[1].

Recent metabolomic analysis of Forsythia suspensa has also detected the presence of 11-

methyl-forsythide and noted a statistically significant positive correlation between its levels and
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those of forsythoside B in both the leaves and fruits of the plant[1]. This correlation may

suggest a biosynthetic relationship between the two compounds.

Experimental Protocol: Isolation from Forsythia
europaea
While the full, detailed experimental protocol from the original isolation paper is not readily

available in public databases, a general workflow for the isolation of iridoid glycosides from

plant material can be inferred. The following is a generalized procedure that would be typical

for such an extraction and purification process.
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Caption: Generalized workflow for the isolation of 11-Methylforsythide.
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Biological Activity
Currently, there is a lack of specific, publicly available data on the biological activity of 11-
Methylforsythide. However, as an iridoid glycoside, it belongs to a class of compounds known

to exhibit a wide range of pharmacological effects. Further research is required to determine

the specific biological functions of 11-Methylforsythide.

Synthesis
At present, no detailed protocols for the chemical synthesis of 11-Methylforsythide have been

identified in the public domain. The development of a synthetic route would be a valuable

contribution to enabling further biological and pharmacological investigation of this natural

product. A potential, high-level retrosynthetic analysis could be envisioned as follows:

11-MethylforsythideGlycosylation

Iridoid Aglycone PrecursorFunctional Group Interconversion

Protected Glucose Derivative

Click to download full resolution via product page

Caption: High-level retrosynthetic approach for 11-Methylforsythide.

Future Research Directions
The current body of knowledge on 11-Methylforsythide is limited, presenting numerous

opportunities for future research. Key areas for investigation include:

Comprehensive Biological Screening: A thorough evaluation of the biological activities of 11-
Methylforsythide is warranted, including but not limited to its potential anti-inflammatory,

antioxidant, antimicrobial, and cytotoxic effects.

Total Synthesis: The development of a robust and efficient total synthesis would provide a

reliable source of the compound for in-depth biological studies and the generation of

analogues for structure-activity relationship (SAR) studies.
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Biosynthetic Pathway Elucidation: Further investigation into the biosynthetic pathway of 11-
Methylforsythide in Forsythia species, potentially leveraging the observed correlation with

forsythoside B, would provide valuable insights into natural product biosynthesis.

Pharmacokinetic and Toxicological Profiling: Should biological activity be identified,

comprehensive studies on the absorption, distribution, metabolism, excretion (ADME), and

toxicity of 11-Methylforsythide will be essential for any potential therapeutic development.

Conclusion
11-Methylforsythide is a structurally defined natural product with a known source. While its

biological activity and synthetic pathways remain largely unexplored, the foundational chemical

data presented in this guide provides a critical starting point for researchers and drug

development professionals interested in this and related iridoid glycosides. The potential for

discovering novel biological activities makes 11-Methylforsythide a compelling target for

future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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